Cas no 188181-42-2 (Elacytarabine)
Elacytarabine is a liposomal formulation of cytarabine, designed to enhance drug delivery and therapeutic efficacy in the treatment of hematologic malignancies, particularly acute myeloid leukemia (AML). By encapsulating cytarabine within liposomes, elacytarabine improves pharmacokinetics, prolongs circulation time, and facilitates targeted uptake by leukemia cells, thereby reducing systemic toxicity. This formulation addresses limitations associated with conventional cytarabine, such as rapid degradation and short half-life. Elacytarabine demonstrates potential in refractory or relapsed AML cases, offering a promising alternative for patients with poor response to standard therapies. Its optimized delivery mechanism underscores advancements in liposomal technology for oncology applications.
Elacytarabine structure
Product Name:Elacytarabine
CAS No:188181-42-2
MF:C27H45N3O6
MW:507.662708044052
CID:831394
Update Time:2025-06-07
Elacytarabine Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[(9E)-1-oxo-9-octadecen-1-yl]-β-D-arabinofuranosyl]-
- 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[(9E)-1-oxo-9-octadecenyl]-β-D-arabinofuranosyl]- (9CI)
- CP 4055
- Elacytarabine
- P 4055
- 4-Amino-1-{5-O-[(9E)-9-octadecenoyl]-β-D-arabinofuranosyl}-2(1H)- pyrimidinone
- 4-Amino-1-[5-O-[9(E)-octadecenoyl]-beta-D-arabinofuranosyl]-2(1H)-pyrimidinone
- Elaidic acid-Cytarabine
- P-4055
- ELACYT ELACYTARABINE
- CP-4055
- araC-5' elaidic acid ester
- FLFGNMFWNBOBGE-FNNZEKJRSA-N
- 5'-O-(Elaidoyl) 1-β-D-arabinofuranosylcytosine
-
- Inchi： 1S/C27H45N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(31)35-20-21-24(32)25(33)26(36-21)30-19-18-22(28)29-27(30)34/h9-10,18-19,21,24-26,32-33H,2-8,11-17,20H2,1H3,(H2,28,29,34)/b10-9+
- InChI Key： FLFGNMFWNBOBGE-MDZDMXLPSA-N
- SMILES： CCCCCCCC/C=C/CCCCCCCC(OCC1C(O)C(O)C(N2C(=O)N=C(N)C=C2)O1)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 19
Elacytarabine Security Information
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Elacytarabine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52606-5mg |
Elacytarabine (CP 4055) |
188181-42-2 | 98% | 5mg |
￥3120.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52606-10mg |
Elacytarabine (CP 4055) |
188181-42-2 | 98% | 10mg |
￥4903.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52606-50mg |
Elacytarabine (CP 4055) |
188181-42-2 | 98% | 50mg |
￥14710.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce52606-100mg |
Elacytarabine (CP 4055) |
188181-42-2 | 98% | 100mg |
￥23626.00 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-5mg |
Elacytarabine |
188181-42-2 | 98+% | 5mg |
750CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-10mg |
Elacytarabine |
188181-42-2 | 98+% | 10mg |
1228CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OA474-50mg |
Elacytarabine |
188181-42-2 | 98+% | 50mg |
3596CNY | 2021-05-07 | |
| MedChemExpress | HY-14941-10mM*1mLinDMSO |
Elacytarabine |
188181-42-2 | ≥98.0% | 10mM*1mLinDMSO |
￥1230 | 2023-07-26 | |
| MedChemExpress | HY-14941-5mg |
Elacytarabine |
188181-42-2 | ≥98.0% | 5mg |
￥1100 | 2024-04-19 | |
| MedChemExpress | HY-14941-10mg |
Elacytarabine |
188181-42-2 | ≥98.0% | 10mg |
￥1900 | 2024-04-19 |
Elacytarabine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:188181-42-2)Elacytarabine
Order Number:A1015521
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:17
Price ($):940.0/349.0/205.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier
(CAS:188181-42-2)(E)-((2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl octadec-9-enoate
Order Number:NC10878
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:10
Price ($):Price inquiry
Email:sales@newcanbio.com
Elacytarabine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:188181-42-2)Elacytarabine
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):940.0/349.0/205.0
NewCan Biotech Limited
(CAS:188181-42-2)(E)-((2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl octadec-9-enoate
Purity:97%
Quantity:10g
Price ($):Inquiry